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Compound of Interest

Compound Name: Desthiobiotin-PEG4-acid

Cat. No.: B12410201

Essential Safety and Handling Guide for
Desthiobiotin-PEG4-acid

This guide provides crucial safety and logistical information for the proper handling and
disposal of Desthiobiotin-PEG4-acid, ensuring the safety of laboratory personnel and the
integrity of your research.

Product Information and Storage

Desthiobiotin-PEG4-acid is a PEG-based PROTAC linker utilized in the synthesis of
PROTACSs (Proteolysis Targeting Chimeras)[1]. It is a non-hazardous chemical, but standard
laboratory precautions should always be observed.
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Identifier Value

Molecular Formula C21H39N30s[2]

Molecular Weight 461.55 g/mol [2]

Purity >95%][2]

Appearance Colorless to slightly yellow oil or solid

-20°C, protect from light, stored under
Storage Temperature _
nitrogen[2]

o Room temperature in the continental US; may
Shipping Temperature
vary elsewhere[2][3]

Personal Protective Equipment (PPE)

While Desthiobiotin-PEG4-acid is not classified as hazardous, appropriate PPE is mandatory
to protect against potential irritation and to maintain a sterile research environment.

] Specifications & Best
Protection Type Recommended PPE _
Practices

Inspect gloves before each

) Nitrile or neoprene gloves use and change immediately
Hand Protection _
(powder-free)[4] upon contact with the
chemical[5].

A buttoned, properly fitting lab
Body Protection Laboratory coat coat made of a non-absorbent

material is recommended[4][5].

o Must meet ANSI Z.87.1
) Safety glasses with side
Eye Protection ] standards to protect from
shields or safety goggles[6]
splashes[5].

Use a dust mask or work in a
) ) ) fume hood if handling the
Respiratory Protection Not generally required. _
powdered form to avoid

inhalation[7].

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemscene.com/product/cs-0148520.html
https://www.chemscene.com/product/cs-0148520.html
https://www.chemscene.com/product/cs-0148520.html
https://www.chemscene.com/product/cs-0148520.html
https://www.chemscene.com/product/cs-0148520.html
https://www.medchemexpress.com/desthiobiotin-peg4-nhs-ester.html
https://www.benchchem.com/product/b12410201?utm_src=pdf-body
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.neuromics.com/ittrium/reference/D8xe02ax8x1/MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Handling and Operational Workflow

Adherence to a strict operational workflow minimizes risk and ensures procedural consistency.
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Diagram: Step-by-step workflow for handling Desthiobiotin-PEG4-acid.

Experimental Protocol: Step-by-Step Handling Procedure
e Preparation:
o Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

o Prepare a clean and decontaminated workspace. Ensure all necessary equipment is
within reach.

e Handling:

o

Retrieve the Desthiobiotin-PEG4-acid container from its -20°C storage.

o Allow the container to equilibrate to room temperature before opening to prevent
condensation.

o Carefully weigh or measure the required amount of the compound. If in powdered form,
avoid creating dust.

o Proceed with dissolving the compound in an appropriate solvent (e.g., DMSO, DMF) or
using it in your experimental setup[8].

e Cleanup and Disposal:
o Decontaminate the workspace and any non-disposable equipment used.

o Dispose of all contaminated waste, including gloves and any single-use equipment, in
designated chemical waste containers.

o Carefully remove your PPE, starting with gloves.

First-Aid Measures

In the event of exposure, follow these first-aid guidelines.
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Exposure Route First-Aid Procedure

Not an expected route of exposure under
) normal use. If respiratory irritation occurs, move
Inhalation . S
to fresh air. Consult a physician if symptoms

persist[9].

) Rinse the affected area with plenty of water.
Skin Contact ) L ) .
Medical attention is not typically required[9].

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o ] o

do so. Continue rinsing. Seek medical advice if

irritation persists[7][9].

Not considered a significant ingestion hazard
Ingestion under normal laboratory use. If you feel unwell,

seek medical advice[9].

Disposal Plan

Proper disposal is critical to laboratory safety and environmental compliance.

o Unused Product: Dispose of unused Desthiobiotin-PEG4-acid in a designated chemical
waste container. Do not dispose of it down the drain[10].

o Contaminated Materials: All disposable materials that have come into contact with the
chemical, such as pipette tips, tubes, and gloves, should be placed in a sealed bag and
disposed of as chemical waste.

» Local Regulations: Always consult your institution's environmental health and safety (EHS)
department for specific disposal protocols and to ensure compliance with local
regulations[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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